3,5,6-Trichloro-1-(4-methylphenyl)pyrazin-2-one

• Molecular Formula: C11H7Cl3N2O
• Molecular Weight: 289.5 g/mol
• IUPAC Name: 3,5,6-trichloro-1-(4-methylphenyl)pyrazin-2-one
• InChI: InChI=1S/C11H7Cl3N2O/c1-6-2-4-7(5-3-6)16-10(14)8(12)15-9(13)11(16)17/h2-5H,1H3
• InChI Key: XSWVBZHBJKXQMC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=C(N=C(C2=O)Cl)Cl)Cl

Description

3,5,6-Trichloro-1-(4-methylphenyl)pyrazin-2-one, also known as “TCMP”, is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. TCMP is a pyrazinone derivative that has been synthesized through a multi-step process, and its unique chemical properties make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of TCMP is not fully understood, but it is thought to act as a DNA intercalator, which means that it inserts itself between the base pairs of DNA, disrupting its structure and function. This disruption can lead to the inhibition of DNA replication and cell division, which is why TCMP has potential as an anti-cancer drug.
Biochemical and Physiological Effects
TCMP has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and division, the induction of apoptosis (programmed cell death), and the inhibition of angiogenesis (the growth of new blood vessels). These effects make TCMP a promising candidate for further study in the development of new cancer treatments.

Advantages and Limitations for Lab Experiments

One of the advantages of TCMP is its high potency, which means that it can be effective at low concentrations. This makes it a useful tool for studying the effects of DNA intercalation on cell growth and division. However, one of the limitations of TCMP is its potential toxicity, which can make it difficult to work with in the lab. Careful handling and safety precautions are necessary when working with TCMP.

Future Directions

There are several future directions for the study of TCMP. One area of interest is the development of new anti-cancer drugs based on the structure of TCMP. Researchers are also interested in studying the mechanism of action of TCMP in more detail to gain a better understanding of its effects on DNA and cell growth. Additionally, the potential use of TCMP in other areas of research, such as gene therapy and drug delivery, is also being explored.
Conclusion
In conclusion, TCMP is a synthetic compound that has shown promise in various scientific research applications, particularly in the development of new anti-cancer drugs. Its unique chemical properties and mechanism of action make it a useful tool for studying the effects of DNA intercalation on cell growth and division. While there are limitations to working with TCMP, its potential benefits make it a promising candidate for further study in the field of cancer research and beyond.

Synthesis Methods

The synthesis of TCMP involves several steps, including the reaction of 4-methylphenylhydrazine with 1,3-dichloro-2-propanone, followed by the reaction of the resulting intermediate with 2,4,5-trichloropyrimidine. The final product is obtained through the reaction of the intermediate with acetic anhydride. The synthesis of TCMP is a complex process that requires careful attention to detail and rigorous purification methods to obtain a high yield and purity.

Scientific Research Applications

TCMP has been studied extensively for its potential use in various scientific research applications. One of the key areas of interest is the development of new drugs for the treatment of cancer. TCMP has been shown to inhibit the growth of cancer cells in vitro, and further research is needed to determine its efficacy in vivo.